Cas no 2171711-64-9 (3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171711-64-9
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 5993123
• PubChem ID: 165582385
• Update Time: 2025-05-19

3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1534908
• 2171711-64-9
• 3-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C23H27N3O5/c1-26(2)13-20(22(29)24-12-11-21(27)28)25-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： AAFNWBBIEQEYEG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-3-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171711-64-9): An Overview

3-3-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171711-64-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Dap(OtBu)-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The structure of 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The dimethylamino group provides additional functionality, making this compound versatile for various chemical modifications and conjugations.

Recent studies have highlighted the importance of Fmoc-Dap(OtBu)-OH in the synthesis of bioactive peptides. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound was crucial in the development of a novel peptide inhibitor targeting the SARS-CoV-2 main protease (M^pro). The inhibitor showed high potency and selectivity, making it a promising candidate for antiviral therapy.

In another study, researchers at the University of California, San Francisco, utilized Fmoc-Dap(OtBu)-OH to synthesize a series of cyclic peptides with enhanced stability and bioavailability. These peptides were designed to target specific receptors involved in cancer cell signaling pathways, demonstrating significant antitumor activity in preclinical models.

The versatility of 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid extends beyond its use as a building block for peptides. It has also been employed in the development of peptidomimetics, which are small molecule analogs designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in various therapeutic applications, including anti-inflammatory and neuroprotective agents.

A notable example is a 2021 study published in the Bioorganic & Medicinal Chemistry Letters, where researchers synthesized a series of peptidomimetics using Fmoc-Dap(OtBu)-OH. These compounds exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study highlighted the potential of these peptidomimetics as novel therapeutic agents for inflammatory diseases.

The synthetic route for Fmoc-Dap(OtBu)-OH involves several well-established chemical transformations. The starting material is typically L-aspartic acid β-t-butyl ester, which undergoes protection with Fmoc chloride to form the Fmoc-Dap(OtBu) intermediate. This intermediate is then further modified to introduce the dimethylamino group through reductive amination or other suitable methods. The final step involves deprotection and purification to obtain the desired product.

The purity and quality of Fmoc-Dap(OtBu)-OH are critical for its successful application in peptide synthesis and drug development. High-purity standards are essential to ensure consistent performance and reproducibility in both research and industrial settings. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify the purity and identity of this compound.

In conclusion, 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171711-64-9) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an indispensable building block for the synthesis of bioactive peptides and peptidomimetics, with applications ranging from antiviral therapy to cancer treatment. Ongoing research continues to explore new possibilities for this compound, further solidifying its significance in the field.